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Compound of Interest

Compound Name: Z-Glu-NH2
CAS No.: 6398-06-7
Cat. No.: B2984730

Get Quote

\ J

N-Carbobenzyloxy-L-glutamic acid a-amide (Z-lsoglutamine)

Executive Summary: Immediate Action Plan

Z-Glu-NH2 (CAS 6398-06-7) is a protected amino acid derivative commonly used in peptide
synthesis. While generally classified as low-hazard compared to reactive reagents, it must not
be disposed of via sanitary sewer systems.

Core Directive: Treat all Z-Glu-NH2 waste as Non-Regulated Organic Chemical Waste unless
contaminated with hazardous solvents or reagents.

¢ Solid Waste: Collect in designated solid waste drums for incineration.
e Liquid Waste: Segregate based on the solvent system (Aqueous vs. Organic).

e Drain Disposal:STRICTLY PROHIBITED due to environmental Biological Oxygen Demand
(BOD) loading and local effluent regulations.

Chemical Identification & Properties
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Accurate identification is the first step in safety. Ensure your container matches these
specifications before proceeding.

Parameter Specification

Chemical Name N-Carbobenzyloxy-L-glutamic acid a-amide

Z-Glu-NH2; Z-L-Isoglutamine; (4S)-4-
Synonyms (benzyloxycarbonylamino)-5-amino-5-

oxopentanoic acid

CAS Number 6398-06-7

Molecular Formula C13H16N20s

Molecular Weight 280.28 g/mol

Physical State White to off-white crystalline powder

Soluble in DMSO, Methanol, dilute base;

Solubilit
Y sparingly soluble in water

Melting Point ~194-196 °C

Hazard Assessment & Safety Logic

As a Senior Application Scientist, | emphasize that "Low Hazard" does not mean "No Hazard."
You must understand the potential risks to manage them effectively.

Toxicological Profile

o Acute Toxicity: Data is limited, but Z-protected amino acids are generally low in acute toxicity.

o Breakdown Products: Under strong acidic or basic conditions (e.g., in a waste tank), the Z-
group (Carbobenzyloxy) can hydrolyze to release Benzyl Alcohol and Carbon Dioxide.
Benzyl alcohol is a known irritant and solvent that can compromise waste container integrity
if incompatible plastics are used.

« Environmental Impact: High nitrogen content contributes to eutrophication if released into
waterways.
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Personal Protective Equipment (PPE)

o Eyes: Safety glasses with side shields or chemical goggles.

e Hands: Nitrile gloves (standard 4-6 mil thickness is sufficient for the solid; check solvent

compatibility for solutions).

e Respiratory: N95 dust mask or fume hood usage is recommended when weighing large
quantities to prevent inhalation of fine particulates.

Detailed Disposal Protocols
Workflow Decision Matrix

The following logic flow ensures you choose the correct disposal path based on the physical

state of your waste.
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Identify Z-Glu-NH2 Waste

Physical State?

Dry Powder

(Solid / Powder) (Solution / Mother Liquor)

Solvent Type?

DCM, MeOH, DMSO

Dissolved

Segregate into

. ) Water, Buffers
Solid Chemical Waste Drum

Organic Waste Stream Aqueous Waste Stream
(Halogenated or Non-Halogenated) (Check pH)

Label: 'Non-Hazardous
Organic Chemical Waste'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of Z-Glu-NH2 waste streams.

Protocol for Solid Waste

¢ Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong acids.
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o Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
solid waste drum lined with a polyethylene bag.

e Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations
like "Z-Glu" alone, as this can be confused with other derivatives.

o Recommended Label: "Waste Z-Glu-NH2 (Solid) - Non-Regulated Organic."

Protocol for Liquid Waste (Solutions)

e Organic Solvents (e.g., DMSO, Methanol):

o Combine with compatible organic solvents in the "Non-Halogenated" or "Halogenated"
waste stream depending on the co-solvent (e.g., if dissolved in DCM, use Halogenated).

e Aqueous Solutions:
o Check pH.[1][2] If neutral (pH 6-8), collect in "Aqueous Chemical Waste."

o Do not neutralize strongly acidic/basic solutions containing Z-Glu-NH2 without a fume
hood, as rapid hydrolysis may release COz gas (foaming risk).

Spill Management

In the event of a spill, rapid containment prevents tracking the powder into common areas.
 Isolate: Mark the area.
o PPE: Don nitrile gloves, lab coat, and safety glasses.
e Dry Spill (Powder):
o Gently sweep up using a brush and dustpan to minimize dust generation.
o Place material into a sealable bag or waste jar.
o Wipe the surface with a damp paper towel to remove residue.

o Wet Spill (Solution):
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o Cover with an inert absorbent (vermiculite, sand, or chemical spill pads).
o Scoop absorbed material into a solid waste container.

o Clean the area with soap and water.[3]

Regulatory Compliance Context

o USA (RCRA): Z-Glu-NH2 is not listed as a P-list or U-list hazardous waste. However, under
the "Cradle-to-Grave" responsibility, the generator must determine if the waste exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity. Pure Z-Glu-NH2 typically does
not, but Best Management Practices (BMP) dictate incineration.

e EU (REACH): Ensure disposal via a certified waste management contractor (EWC code 16
05 09 or similar for discarded chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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